1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine

• IUPAC Name: 1-[2-chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine
• InChI: InChI=1S/C19H25ClN4O/c1-22-11-15(10-21-22)12-24-13-16(24)14-25-17-5-6-19(18(20)9-17)23-7-3-2-4-8-23/h5-6,9-11,16H,2-4,7-8,12-14H2,1H3
• InChI Key: VFVQCMCOXVEIGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CC(=C(C=C3)N4CCCCC4)Cl
• Molecular Formula: C19H25ClN4O
• Molecular Weight: 360.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The aziridine ring, for example, is a three-membered ring containing one nitrogen atom, which is known for its high reactivity. The piperidine ring is a six-membered ring containing one nitrogen atom, which can participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its functional groups. For example, the presence of the polar aziridine and piperidine rings could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would likely depend on the specific context in which the compound is used.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, reactions, and potential applications. Given its complex structure, it may have interesting reactivity that could be exploited in the development of new materials or pharmaceuticals.